Cas no 692746-20-6 (5-bromo-N-4-(ethylsulfamoyl)phenylpyridine-3-carboxamide)

• Product Name: 5-bromo-N-4-(ethylsulfamoyl)phenylpyridine-3-carboxamide
• CAS No: 692746-20-6
• MF: C₁₄H₁₄BrN₃O₃S
• MW: 384.248260974884
• CID: 5798635
• Update Time: 2025-10-08

5-bromo-N-4-(ethylsulfamoyl)phenylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{4-[(ethylamino)sulfonyl]phenyl}nicotinamide
• 3-Pyridinecarboxamide, 5-bromo-N-[4-[(ethylamino)sulfonyl]phenyl]-
• 5-bromo-N-4-(ethylsulfamoyl)phenylpyridine-3-carboxamide

• Inchi： 1S/C14H14BrN3O3S/c1-2-17-22(20,21)13-5-3-12(4-6-13)18-14(19)10-7-11(15)9-16-8-10/h3-9,17H,2H2,1H3,(H,18,19)
• InChI Key： RJTWKEJLUQNQLV-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C=C1C(NC1=CC=C(S(NCC)(=O)=O)C=C1)=O

Experimental Properties

• Density: 1.569±0.06 g/cm3(Predicted)
• pka: 10.82±0.70(Predicted)

Additional information on 5-bromo-N-4-(ethylsulfamoyl)phenylpyridine-3-carboxamide

Introduction to 5-bromo-N-4-(ethylsulfamoyl)phenylpyridine-3-carboxamide (CAS No. 692746-20-6)

5-bromo-N-4-(ethylsulfamoyl)phenylpyridine-3-carboxamide (CAS No. 692746-20-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a bromo substituent and an ethylsulfamoyl group. These functional groups contribute to its pharmacological properties, making it a promising candidate for various research and development activities.

The chemical structure of 5-bromo-N-4-(ethylsulfamoyl)phenylpyridine-3-carboxamide consists of a pyridine ring with a bromo substituent at the 5-position and an amide group attached to the 3-position. The amide group is further substituted with a 4-(ethylsulfamoyl)phenyl moiety, which imparts additional complexity and functionality to the molecule. This intricate structure has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications.

Recent research has highlighted the potential of 5-bromo-N-4-(ethylsulfamoyl)phenylpyridine-3-carboxamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in several inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-bromo-N-4-(ethylsulfamoyl)phenylpyridine-3-carboxamide has also demonstrated promising antitumor activity. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/Akt and MAPK pathways. These findings suggest that 5-bromo-N-4-(ethylsulfamoyl)phenylpyridine-3-carboxamide may have potential as a novel anticancer agent, particularly for treating solid tumors.

The pharmacokinetic properties of 5-bromo-N-4-(ethylsulfamoyl)phenylpyridine-3-carboxamide have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. Additionally, its low toxicity profile in preclinical models has further enhanced its attractiveness as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-bromo-N-4-(ethylsulfamoyl)phenylpyridine-3-carboxamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with inflammatory diseases and certain types of cancer. These findings have generated significant interest among researchers and pharmaceutical companies, leading to increased investment in the development of this compound.

In conclusion, 5-bromo-N-4-(ethylsulfamoyl)phenylpyridine-3-carboxamide (CAS No. 692746-20-6) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases in the future.